7-(diethylamino)-2-oxo-2H-chromene-3-carboxylic acid

• IUPAC Name: 7-(diethylamino)-2-oxochromene-3-carboxylic acid
• InChI: InChI=1S/C14H15NO4/c1-3-15(4-2)10-6-5-9-7-11(13(16)17)14(18)19-12(9)8-10/h5-8H,3-4H2,1-2H3,(H,16,17)
• InChI Key: WHCPTFFIERCDSB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C(=O)O
• Molecular Formula: C14H15NO4
• DSSTOX Substance ID: DTXSID80198994
• Molecular Weight: 261.27 g/mol
• CAS RN: 50995-74-9

Description

7-(Diethylamino)-2-oxo-2H-chromene-3-carboxylic acid , commonly referred to as 7-DCCAE , is a chemical compound with an intriguing structure. It belongs to the class of coumarins , which are natural compounds found in green plants and have diverse therapeutic, biochemical, and pharmacological applications. Coumarins exhibit a combination of a benzene nucleus with a pyrone ring, resulting in their unique properties.

Scientific Research Applications

Laser Dye Applications

7-(Diethylamino)coumarin-3-carboxylic acid: is widely used as a laser dye due to its ability to fluoresce. .

Fluorescent Labeling

In biological and chemical research, this compound serves as a fluorescent label. .

Biomedical Inhibitor

The compound has been explored as a biomedical inhibitor. .

Optoelectronic Properties

Due to its optoelectronic properties, 7-(Diethylamino)coumarin-3-carboxylic acid is used in the development of organic light-emitting diodes (OLEDs) and other electronic devices. .

Energy Conversion in Fluorescent Fibers

The compound is doped into polymeric fibers like poly(methyl methacrylate) (PMMA) to create fluorescent fibers. .

Structural Analysis and Crystal Engineering

Computational methods utilize 7-(Diethylamino)coumarin-3-carboxylic acid to calculate crystal lattice energies and study specific local interactions within crystalline structures. .

Mechanism of Action

Target of Action

• The primary target of 7-(Diethylamino)coumarin-3-carboxylic acid (7-DCCA) is not well-documented in the literature. However, it is commonly used as a fluorescent probe and label for amine modification and protein conjugation . Its chemical structure includes a coumarin core with a diethylamino group, which contributes to its fluorescence properties.

Mode of Action

• 7-DCCA interacts with its targets through fluorescence emission. When excited by light (λex = 409 nm), it emits fluorescence at λem = 473 nm in a Tris buffer at pH 9.0 . This fluorescence behavior allows it to serve as a sensitive probe for detecting changes in its local environment.

Biochemical Pathways

• Researchers often employ 7-DCCA to study solvation dynamics in micelles and other organized media. Micelles, formed by surfactant molecules, provide a biomimetic environment where the probe molecule can reside in different locations: bulk water, the hydrophobic core of the micelle, or the Stern layer .

Pharmacokinetics (ADME Properties)

• Absorption: 7-DCCA is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) .

Action Environment

• Environmental factors significantly influence 7-DCCA’s efficacy and stability. For instance:
  • Urea, when added, affects fluorescence quantum yield and relaxation times .

Synthesis routes and methods

Procedure details

--A solution of the ester 1 (11.6g, 40 mmol) in MeOH (100 ml) was heated under reflux and 0.5 M aq. NaOH (100 ml) was added rapidly. A yellow solid precipitated within 5 min and the mixture was cooled and acidified with 2 M aq. HCl to give an orange solid which was filtered and washed with 2 M aq. HCl, then with water until neutral and finally with MeOH (50 ml), and dried in vacuo to give the acid 2 (9.4 g) A sample recrystallised from MeOH-diisopropyl ether as orange laths, m.p. 231-232° C. (lit. m.p. 227-229° C. see U.S. Pat. No. 4,317,774).